molecular formula C20H19FN2O3S B6508365 N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide CAS No. 895781-81-4

N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide

Cat. No. B6508365
CAS RN: 895781-81-4
M. Wt: 386.4 g/mol
InChI Key: YOZBREGSNUAIET-UHFFFAOYSA-N
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Description

“N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide” is a complex organic compound. It contains a benzamide group, a thiazole ring, and a fluorophenyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a benzamide group, a thiazole ring, and a fluorophenyl group. The thiazole ring is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom .

Scientific Research Applications

Proteolysis Targeting Chimeras (PROTACs)

This compound has been used in the design of Proteolysis Targeting Chimeras (PROTACs) . PROTACs are a promising technology for modifying a protein of interest (POI) through protein degradation . This compound was designed to work as a selective degrader of histone deacetylase-3 (HDAC3) .

Histone Deacetylase Inhibitors

The compound has been tested in vitro against human class-I HDACs isoforms and showed IC50 = 3.4 µM against HDAC3 . However, it did not show degradation for the targeted HDACs .

Anticancer Therapeutics

Histone deacetylases (HDACs) play an important role in the regulation of gene expression and cell proliferation . Dysregulation of their epigenetic activity has been involved in a wide range of diseases, including cancer . Therefore, this compound could potentially be used in the development of anticancer therapeutics.

PPARα, -γ, and -δ Agonist

The compound possesses a potent triple-acting PPARα, -γ, and -δ agonist profile with an EC50 of 0.029, 0.013, and 0.029 µM, respectively .

Anti-inflammatory Activity

3-Fluorophenethylamine, a related compound, has been used in the synthesis of N-(3-florophenyl)ethylcaffeamide, and its anti-inflammatory activity was evaluated . It’s possible that “N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide” could have similar applications.

Antiviral Activity

Indole derivatives, which share a similar structure to this compound, have been reported to possess various biological activities, including antiviral activity . Therefore, this compound could potentially be explored for its antiviral properties.

properties

IUPAC Name

N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-3,4-dimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19FN2O3S/c1-25-17-7-6-13(11-18(17)26-2)19(24)22-9-8-16-12-27-20(23-16)14-4-3-5-15(21)10-14/h3-7,10-12H,8-9H2,1-2H3,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOZBREGSNUAIET-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-3,4-dimethoxybenzamide

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